Cas no 2138047-02-4 (4-(5-Bromo-2,2-dimethylcyclohexyl)-1,3-thiazole)

• Product name: 4-(5-Bromo-2,2-dimethylcyclohexyl)-1,3-thiazole
• CAS No: 2138047-02-4
• MF: C₁₁H₁₆BrNS
• MW: 274.220440864563
• CID: 6239971
• PubChem ID: 165743582

4-(5-Bromo-2,2-dimethylcyclohexyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• EN300-1157667
• 2138047-02-4
• 4-(5-bromo-2,2-dimethylcyclohexyl)-1,3-thiazole
• 4-(5-Bromo-2,2-dimethylcyclohexyl)-1,3-thiazole

• Inchi： 1S/C11H16BrNS/c1-11(2)4-3-8(12)5-9(11)10-6-14-7-13-10/h6-9H,3-5H2,1-2H3
• InChI Key： IMUQKIKARSGYTB-UHFFFAOYSA-N
• SMILES： BrC1CCC(C)(C)C(C2=CSC=N2)C1

Computed Properties

• Exact Mass: 273.01868g/mol
• Monoisotopic Mass: 273.01868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.1Ų

Additional information on 4-(5-Bromo-2,2-dimethylcyclohexyl)-1,3-thiazole

Comprehensive Overview of 4-(5-Bromo-2,2-dimethylcyclohexyl)-1,3-thiazole (CAS No. 2138047-02-4)

The compound 4-(5-Bromo-2,2-dimethylcyclohexyl)-1,3-thiazole (CAS No. 2138047-02-4) is a specialized organic molecule featuring a thiazole ring linked to a brominated cyclohexyl moiety. This structure combines the unique electronic properties of the thiazole core with the steric and electronic effects of the 2,2-dimethylcyclohexyl group, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the bromo substituent further enhances its reactivity, enabling diverse synthetic applications.

In recent years, the demand for heterocyclic compounds like 4-(5-Bromo-2,2-dimethylcyclohexyl)-1,3-thiazole has surged due to their potential in drug discovery and material science. Researchers are particularly intrigued by its role as a building block for bioactive molecules, given the thiazole ring's prevalence in FDA-approved drugs. Common search queries such as "thiazole derivatives in medicine" and "brominated cyclohexyl compounds applications" reflect this growing interest.

The synthesis of CAS No. 2138047-02-4 typically involves multi-step reactions, including bromination and cyclization strategies. Its molecular weight and logP values suggest moderate lipophilicity, which is advantageous for optimizing drug-like properties. Analytical techniques like NMR and HPLC are essential for characterizing its purity, a topic frequently searched as "how to analyze thiazole compounds."

From an industrial perspective, 4-(5-Bromo-2,2-dimethylcyclohexyl)-1,3-thiazole is gaining traction in crop protection formulations. Its structural motifs align with trends in sustainable agrochemicals, addressing popular queries like "eco-friendly pesticide ingredients." However, handling requires adherence to standard safety protocols, as with any brominated organic compound.

Future research directions may explore its utility in catalysis or functional materials, leveraging the thiazole ring's electron-rich nature. As the scientific community prioritizes green chemistry, innovative synthetic routes for CAS No. 2138047-02-4 could emerge, resonating with searches like "solvent-free thiazole synthesis."

In summary, 4-(5-Bromo-2,2-dimethylcyclohexyl)-1,3-thiazole exemplifies the convergence of structural complexity and practical utility. Its versatility across life sciences and materials engineering ensures continued relevance, while SEO-driven queries underscore its interdisciplinary appeal.